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Compound of Interest

Compound Name: Flupyrimin

Cat. No.: B15616513 Get Quote

Introduction
Flupyrimin is a novel insecticide that acts as an antagonist on the insect nicotinic acetylcholine

receptor (nAChR). Its unique mode of action and favorable safety profile towards pollinators

have made it a compound of significant interest in agricultural science and pest management

research. A thorough understanding of its solubility in various organic solvents is crucial for a

wide range of applications, including analytical method development, formulation, and in vitro/in

vivo bioassays. This document provides a summary of the available solubility data for

Flupyrimin and a detailed protocol for its determination.

Physicochemical Properties of Flupyrimin
Property Value Source

IUPAC Name

N-[1-[(6-chloro-3-

pyridinyl)methyl]-2-

pyridinylidene]-2,2,2-

trifluoroacetamide

PubChem[1]

Molecular Formula C₁₃H₉ClF₃N₃O PubChem[1]

Molecular Weight 315.68 g/mol PubChem[1]

Physical State Off-white colored solid University of Hertfordshire[2]
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Quantitative solubility data for Flupyrimin in a comprehensive range of common organic

solvents is not widely available in public literature. However, based on information from

chemical suppliers and safety data sheets, a qualitative and semi-quantitative profile can be

compiled. The following table summarizes the available data. Researchers are strongly

encouraged to determine the solubility in their specific solvent of choice experimentally.
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Solvent
Chemical
Class

Solubility (at
20-25°C)

Notes Source

Dimethyl

Sulfoxide

(DMSO)

Sulfoxide
250 mg/mL

(Highly Soluble)

May require

ultrasonication to

fully dissolve.

Hygroscopic

DMSO can

impact solubility.

MedchemExpres

s[3]

Acetonitrile Nitrile
Soluble (≥ 100

µg/mL)

A 100 µg/mL

solution is

commercially

available,

indicating at least

this level of

solubility.

HPC

Standards[4]

Methanol Alcohol
Data Not

Available
-

Ethanol Alcohol
Data Not

Available
-

Acetone Ketone
Data Not

Available
-

Ethyl Acetate Ester
Data Not

Available
-

Dichloromethane

(DCM)

Halogenated

Hydrocarbon

Data Not

Available
-

Chloroform
Halogenated

Hydrocarbon

Data Not

Available
-

Toluene
Aromatic

Hydrocarbon

Data Not

Available
-

Hexane
Aliphatic

Hydrocarbon

Data Not

Available
-
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Protocol: Determination of Flupyrimin Solubility in
an Organic Solvent
This protocol outlines a standard laboratory procedure for determining the equilibrium solubility

of Flupyrimin in a given organic solvent using the shake-flask method, which is a widely

accepted technique for solubility measurement.

Materials and Equipment
Flupyrimin (solid, high purity)

Organic solvents of interest (analytical grade)

Analytical balance (readable to at least 0.1 mg)

Glass vials with screw caps (e.g., 4 mL or 8 mL)

Vortex mixer

Thermostatically controlled shaker or incubator capable of maintaining a constant

temperature (e.g., 25°C)

Syringe filters (0.22 µm, compatible with the solvent)

Syringes

High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-

Vis)

Volumetric flasks and pipettes for standard preparation

Experimental Workflow Diagram
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Preparation

Equilibration

Sampling & Analysis

Quantification

Weigh excess
Flupyrimin into a vial

Add a known volume
of the organic solvent

Step 1

Seal vial and vortex
to suspend the solid

Step 2

Place in a thermostatic
shaker at 25°C for 24-48h

Step 3

Periodically check for
the presence of undissolved solid

Monitoring

Allow solution to settle

After equilibration

Withdraw supernatant
using a syringe

Step 4

Filter through a 0.22 µm
solvent-compatible filter

Step 5

Dilute the filtrate
with a known volume of solvent

Step 6

Analyze by HPLC to
determine concentration

Step 7

Calculate solubility (e.g., in mg/mL)
from the measured concentration and dilution factor

Compare against calibration curve

Prepare a calibration curve
with standards of known concentration

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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